Cas no 1261938-86-6 (2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine)

• Product Name: 2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine
• CAS No: 1261938-86-6
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• MDL: MFCD18323653
• CID: 2764766
• PubChem ID: 53229504
• Update Time: 2025-06-08

2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• MFCD18323653
• 2-(3-Chloro-4-methoxyphenyl)pyridin-4(1H)-one
• 2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine, 95%
• DTXSID40692665
• 2-(3-CHLORO-4-METHOXYPHENYL)-4-HYDROXYPYRIDINE
• 1261938-86-6
• 2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine

• MDL： MFCD18323653
• Inchi： 1S/C12H10ClNO2/c1-16-12-3-2-8(6-10(12)13)11-7-9(15)4-5-14-11/h2-7H,1H3,(H,14,15)
• InChI Key： AFCOKRKZVNDSAV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(C=CN1)=O)OC

Computed Properties

• Exact Mass: 235.0400063Da
• Monoisotopic Mass: 235.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine

Professional Introduction to 2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine (CAS No. 1261938-86-6)

2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine, identified by its CAS number 1261938-86-6, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile structural features and potential applications in drug discovery and medicinal chemistry. The compound's unique combination of a pyridine ring with substituted phenyl groups makes it a promising candidate for further exploration in developing novel therapeutic agents.

The structural framework of 2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine encompasses both electron-donating and electron-withdrawing groups, which can influence its reactivity and interaction with biological targets. The presence of a hydroxyl group at the 4-position of the pyridine ring and a chloro substituent at the 3-position of the phenyl ring introduces specific electronic and steric properties that are crucial for its pharmacological behavior. These features make it an intriguing molecule for studying its potential role in various biological pathways and disease mechanisms.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives, particularly those with substituted aromatic rings. The compound 2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine has been investigated for its potential as an intermediate in synthesizing more complex molecules with therapeutic effects. Its ability to serve as a building block in medicinal chemistry underscores its importance in the development of new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have suggested that pyridine-based molecules can exhibit inhibitory effects on certain kinases and enzymes involved in cancer cell proliferation. The specific substitution pattern in 2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine may enhance its binding affinity to these targets, making it a valuable candidate for further investigation. Researchers are particularly interested in how the chloro and methoxy groups interact with biological systems, which could provide insights into designing more effective anticancer agents.

The compound's chemical properties also make it suitable for use as a ligand in coordination chemistry. The hydroxyl group and nitrogen atom in the pyridine ring can coordinate with metal ions, forming stable complexes. These metal complexes have been explored for their potential applications in catalysis, material science, and even as therapeutic agents themselves. The versatility of 2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine in this context highlights its broad utility beyond traditional pharmaceutical applications.

Recent advancements in computational chemistry have enabled more detailed studies on the molecular interactions of this compound. Molecular docking simulations have been employed to predict how 2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine might bind to various biological targets, including enzymes and receptors. These simulations have provided valuable insights into optimizing its structure for improved efficacy and reduced side effects. Such computational approaches are becoming increasingly integral to drug discovery processes, allowing researchers to screen large libraries of compounds efficiently.

The synthesis of 2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, have been utilized to construct the desired molecular framework efficiently. The development of novel synthetic routes not only enhances the accessibility of this compound but also contributes to the broader field of synthetic organic chemistry by providing new strategies for constructing complex molecules.

In conclusion, 2-(3-Chloro-4-methoxyphenyl)-4-hydroxypyridine (CAS No. 1261938-86-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, make it a compelling subject for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents that address unmet medical needs.